![molecular formula C8H5ClN2O2 B1524167 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid CAS No. 1167056-17-8](/img/structure/B1524167.png)
4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid
Overview
Description
4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid is a chemical compound with the CAS Number: 1167056-17-8 . It has a molecular weight of 196.59 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been reported . This method provided the desired products with moderate to good yields .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H5ClN2O2/c9-6-2-1-3-11-7(6)5(4-10-11)8(12)13/h1-4H, (H,12,13) .Chemical Reactions Analysis
The catalytic activity of the AC-SO3H was investigated for the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 196.59 .Scientific Research Applications
Synthesis and Functionalization
- The functionalization reactions of related pyrazole carboxylic acids have been studied, demonstrating their utility in synthesizing a variety of compounds, such as pyrazole carboxamides and imidazo[4,5-b]pyridine derivatives. These reactions and the synthesized compounds were characterized spectroscopically, providing insights into the mechanism of these reactions (Yıldırım, Kandemirli, & Demir, 2005).
Antileishmanial Activity
- Pyrazolopyridine derivatives have been synthesized and analyzed for their structure-activity relationship against Leishmania amazonensis. The study found promising antileishmanial activity, highlighting the potential of these compounds in developing anti-Leishmania drugs (de Mello et al., 2004).
Antimycobacterial and Antiviral Activity
- Another study focused on the synthesis of pyrazinecarboxylic acids and their substituted isosteres, testing their activity against Mycobacterium tuberculosis. This research revealed the antimycobacterial potential of these compounds, contributing to the search for new treatments for tuberculosis (Gezginci, Martin, & Franzblau, 1998).
- New derivatives of 4-(phenylamino)/4-[(methylpyridin-2-yl)amino]-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids were synthesized and showed inhibitory effects against viruses like HSV-1, Mayaro virus, and vesicular stomatitis virus, indicating their potential as antiviral agents (Bernardino et al., 2007).
Anticancer Activity
- Research into the synthesis and evaluation of pyrazole-3-carboxylic acid amides revealed potent antiproliferative activity against various human cancer cell lines, suggesting their potential in designing compounds for cancer therapy (Cankara Pirol et al., 2014).
Material Science Applications
- A study on metal-organic frameworks based on a pyrazole-3-carboxylic acid ligand demonstrated the synthesis and structural characterization of new polymers with potential applications in material science due to their unique properties and interactions (Cheng et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O2/c9-6-2-1-3-11-7(6)5(4-10-11)8(12)13/h1-4H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQRAKKBKMSWGGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=C(C=N2)C(=O)O)C(=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40694644 | |
Record name | 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40694644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1167056-17-8 | |
Record name | 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40694644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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